Cas no 2578-27-0 (Seleno-D,L-ethionine)

• Product Name: Seleno-D,L-ethionine
• CAS No: 2578-27-0
• MF: C₆H₁₃NO₂Se
• MW: 210.132920980453
• CID: 280233
• PubChem ID: 145924
• Update Time: 2025-04-19

Seleno-D,L-ethionine Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-(ethylseleno)-
• Seleno-D,L-ethionine
• 2-Amino-4-(ethylseleno)butanoic Acid
• 2-amino-4-(ethylseleno)butyric acid
• 2-amino-4-ethylselanylbutanoic acid
• 2-azanyl-4-ethylselanyl-butanoic acid
• 2-Selenoethionin
• DL-Selenoethionine
• SELENOETHIONINE
• SCHEMBL5282660
• Butanoic acid, 2-amino-4-(ethylseleno)-
• NCGC00018114-02
• Butanoic acid, 2-amino-4-(ethylseleno)-, (+-)-
• 6810-64-6
• 2-AMINO-4-(ETHYLSELANYL)BUTANOIC ACID
• DTXSID90948644
• 2578-27-0
• FT-0674551
• J-016128
• DB-227220
• G76982

• Inchi： 1S/C6H13NO2Se/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key： ALIZQKUHKVLOFI-UHFFFAOYSA-N
• SMILES： [Se](CC)CCC(C(=O)O)N

Computed Properties

• Exact Mass: 211.01100
• Monoisotopic Mass: 211.01115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 247-250°C
• Stability/Shelf Life: Store in freezer
• PSA: 63.32000
• LogP: 1.04940

Seleno-D,L-ethionine Security Information

• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： 26-36-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives